Cas no 957062-72-5 (methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate)

methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate structure

957062-72-5 structure

Product Name:methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate

CAS No:957062-72-5

MF:C₁₃H₁₈BNO₄

MW:263.097323894501

MDL:MFCD08752647

CID:654188

PubChem ID:17750517

Update Time:2024-10-25

methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxylic Acid Methyl Ester
- 2-(Methoxycarbonyl)-4-pyridineboronic acid, pinacol ester
- 2-(Methoxycarbonyl)pyridine-4-boronic acid pinacol ester
- 2-Methoxycarbonylpyridine-4-boronic acid pinacol ester
- 2-Pyridinecarboxylic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
- 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carboxylic acid methyl ester
- methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
- Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxylate (ACI)
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinic acid methyl ester
- 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine-2-carboxylic acid methyl ester
- methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
- SY021736
- CS-0061104
- Methyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
- EN300-7364397
- AB48953
- 2-(METHOXYCARBONYL)-4-PYRIDINEBORONIC ACID PINACOL ESTER
- AKOS015920009
- A845405
- 957062-72-5
- SCHEMBL883634
- ZZABXPYOKWIHHV-UHFFFAOYSA-N
- (2-(METHOXYCARBONYL)PYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
- 2-Methoxycarbonyl-4-pyridineboronic Acid Pinacol Ester
- AS-38005
- 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2 -carboxylic acid methyl ester
- J-506452
- 2-(methoxycarbonyl)-4-pyridineboronic acid, pinacol ester, AldrichCPR
- DTXSID00590557
- MFCD08752647
- MDL： MFCD08752647
- Inchi： 1S/C13H18BNO4/c1-12(2)13(3,4)19-14(18-12)9-6-7-15-10(8-9)11(16)17-5/h6-8H,1-5H3
- InChI Key： ZZABXPYOKWIHHV-UHFFFAOYSA-N
- SMILES： O1B(C2C=CN=C(C(=O)OC)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 263.13300
Monoisotopic Mass: 263.133
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.6A^2

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.12
PSA: 57.65000
LogP: 1.16740

methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：-20 °C

methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	049748-250mg	Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	957062-72-5	95%	250mg	￡81.00	2022-03-01
Fluorochem	049748-1g	Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	957062-72-5	95%	1g	￡229.00	2022-03-01
Fluorochem	049748-5g	Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	957062-72-5	95%	5g	￡922.00	2022-03-01
Fluorochem	049748-10g	Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	957062-72-5	95%	10g	￡1732.00	2022-03-01
AstaTech	63524-0.25/G	(2-(METHOXYCARBONYL)PYRIDIN-4-YL)BORONIC ACID PINACOL ESTER	957062-72-5	95%	0.25g	$23	2023-09-16
AstaTech	63524-1/G	(2-(METHOXYCARBONYL)PYRIDIN-4-YL)BORONIC ACID PINACOL ESTER	957062-72-5	95%	1g	$65	2023-09-16
AstaTech	63524-5/G	(2-(METHOXYCARBONYL)PYRIDIN-4-YL)BORONIC ACID PINACOL ESTER	957062-72-5	95%	5g	$273	2023-09-16
Chemenu	CM136066-1g	Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	957062-72-5	95%	1g	$260	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CJ751-200mg	methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate	957062-72-5	95%	200mg	342.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CJ751-50mg	methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate	957062-72-5	95%	50mg	136.0CNY	2021-08-04

methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Production Method

Production Method 1

73183-34-3

29681-42-3

957062-72-5

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 20 h, rt → 80 °C

Reference

: Preparation of pyridinecarboxamides as inhibitors of plasma kallikrein

, World Intellectual Property Organization, , ,

Production Method 2

73183-34-3

29681-42-3

957062-72-5

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; overnight, 100 °C

Reference